Cas no 35897-92-8 (Ligustroside)

• Product Name: Ligustroside
• CAS No: 35897-92-8
• MF: C₂₅H₃₂O₁₂
• MW: 524.514389038086
• CID: 837419
• PubChem ID: 14136859
• Update Time: 2025-04-19

Ligustroside Chemical and Physical Properties

Names and Identifiers

• Ligustroside
• methyl (5Z)-5-ethylidene-4-[2-(4-hydroxyphenyl)ethoxycarbonylmethyl]-6-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• Ligstroside
• [ "Ligstroside" ]
• DTXSID701318124
• Ligusroside
• (-)-ligstroside
• methyl (4S,5E,6S)-5-ethylidene-4-[2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• MS-29709
• CS-0024058
• Q27269447
• MEGxp0_000487
• NS00093976
• methyl (2S,3E,4S)-3-ethylidene-4-{2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl}-2-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3,4-dihydro-2H-pyran-5-carboxylate
• UNII-83S9SA69C5
• CHEMBL1086877
• AKOS040760521
• ACon1_000577
• HY-N3383
• 2H-PYRAN-4-ACETIC ACID, 3-ETHYLIDENE-2-(.BETA.-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, 2-(4-HYDROXYPHENYL)ETHYL ESTER, (2S,3E,4S)-
• 83S9SA69C5
• NCGC00168945-01
• 35897-92-8
• CHEBI:149585
• BRD-K49137267-001-01-4
• methyl (2S,3E,4S)-3-ethylidene-2-(beta-D-glucopyranosyloxy)-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-3,4-dihydro-2H-pyran-5-carboxylate
• methyl (4S,5E,6S)-5-ethylidene-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-6-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4H-pyran-3-carboxylate
• 2H-PYRAN-4-ACETIC ACID, 3-ETHYLIDENE-2-(BETA-D-GLUCOPYRANOSYLOXY)-3,4-DIHYDRO-5-(METHOXYCARBONYL)-, 2-(4-HYDROXYPHENYL)ETHYL ESTER, (2S,3E,4S)-
• methyl (2S,3E,4S)-3-ethylidene-4-(2-(2-(4-hydroxyphenyl)ethoxy)-2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy)-3,4-dihydro-2H-pyran-5-carboxylate
• methyl (2S,3E,4S)-3-ethylidene-2-(beta-D-glucopyranosyloxy)-4-{2-[2-(4-hydroxyphenyl)ethoxy]-2-oxoethyl}-3,4-dihydro-2H-pyran-5-carboxylate

• Inchi： 1S/C25H32O12/c1-3-15-16(10-19(28)34-9-8-13-4-6-14(27)7-5-13)17(23(32)33-2)12-35-24(15)37-25-22(31)21(30)20(29)18(11-26)36-25/h3-7,12,16,18,20-22,24-27,29-31H,8-11H2,1-2H3/b15-3+/t16-,18+,20+,21-,22+,24-,25-/m0/s1
• InChI Key： GMQXOLRKJQWPNB-MVVLSVRYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H]1/C(=C/C)/[C@H](CC(=O)OCCC2C=CC(=CC=2)O)C(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 524.18900
• Monoisotopic Mass: 524.189376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181
• XLogP3: -0.1

Experimental Properties

• Color/Form: Powder
• Density: 1.44
• Boiling Point: 736.9°C at 760 mmHg
• Flash Point: 245.1°C
• Refractive Index: 1.613
• PSA: 181.44000
• LogP: -0.33980
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

Ligustroside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether